Cas no 1805585-85-6 (3,4-Bis(trifluoromethyl)-2-formylbenzamide)

• Product Name: 3,4-Bis(trifluoromethyl)-2-formylbenzamide
• CAS No: 1805585-85-6
• MF: C₁₀H₅F₆NO₂
• MW: 285.142623662949
• CID: 4964034
• Update Time: 2023-08-24

3,4-Bis(trifluoromethyl)-2-formylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-formylbenzamide

• Inchi： 1S/C10H5F6NO2/c11-9(12,13)6-2-1-4(8(17)19)5(3-18)7(6)10(14,15)16/h1-3H,(H2,17,19)
• InChI Key： XIWKTEXSXBEBMJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C(N)=O)C=CC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 285.02244737 g/mol
• Monoisotopic Mass: 285.02244737 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.2
• Molecular Weight: 285.14